Cas no 2138569-16-9 (4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one)

• Product Name: 4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one
• CAS No: 2138569-16-9
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 5999687
• PubChem ID: 165498148
• Update Time: 2025-07-01

4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one
• 2138569-16-9
• EN300-1160030
• 4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one

• Inchi： 1S/C16H29NO3/c1-4-16(2,3)13-7-6-12(18)10-14(13)17-8-5-9-20-11-15(17)19/h12-14,18H,4-11H2,1-3H3
• InChI Key： PGPYOGJTJPHSPJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N1C(COCCC1)=O

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one

4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one: A Comprehensive Overview

4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one is a complex organic compound with the CAS registry number 2138569-16-9. This compound belongs to the class of oxazepane derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a cyclohexane ring substituted with a hydroxyl group at position 5 and a 2-methylbutan-2-yl group at position 2, fused with an oxazepane ring system containing a ketone group at position 3.

The synthesis of 4-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-1,4-oxazepan-3-one involves multi-step organic reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate key steps in the synthesis pathway.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The oxazepane ring system is known to exhibit interesting pharmacological properties, including anti-inflammatory and analgesic activities. Studies have shown that 4-[5-Hydroxy... derivatives can modulate key enzymes involved in inflammatory pathways, making them valuable candidates for treating chronic inflammatory diseases such as arthritis and neuroinflammation.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit specific plant pathogens has led to exploratory studies in crop protection. Researchers have reported that 4-[5-Hydroxy... derivatives can enhance plant resistance against fungal infections without causing significant toxicity to non-target organisms.

Recent research has also focused on the structural modifications of 4-[5-Hydroxy... to improve its bioavailability and stability. For instance, scientists have explored the incorporation of lipophilic groups to enhance its solubility in biological membranes. These modifications have shown promising results in preclinical models, paving the way for further development in drug delivery systems.

The unique chemical structure of 4-[5-Hydroxy... also makes it an attractive candidate for materials science applications. Its rigid framework and functional groups provide opportunities for designing advanced polymers and materials with tailored properties. For example, researchers have investigated its use as a monomer in the synthesis of high-performance polymers for electronic applications.

In conclusion, 4-[5-Hydroxy... (CAS No. 2138569-16-9) is a versatile compound with significant potential across multiple fields. Its diverse applications in pharmaceuticals, agrochemicals, and materials science highlight its importance as a valuable research tool and industrial product. Ongoing studies continue to uncover new insights into its properties and uses, ensuring its relevance in the ever-evolving landscape of modern chemistry.